Cas no 1308384-57-7 (3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one)

• Product Name: 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• CAS No: 1308384-57-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5095634
• PubChem ID: 56698911
• Update Time: 2025-10-19

3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• Inchi： 1S/C7H12N2O2/c1-9-5-7(11-6(9)10)2-3-8-4-7/h8H,2-5H2,1H3
• InChI Key： AHPCMZJMUHLTAO-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC21CNCC2)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

Introduction to 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one (CAS No. 1308384-57-7) and Its Emerging Applications in Chemical Biology

3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one, identified by its CAS number 1308384-57-7, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its distinctive spirocyclic framework and potential biological activities. The compound belongs to the class of spirooxindole derivatives, which are known for their broad spectrum of pharmacological properties. Its molecular architecture, featuring a spirocyclic connection between an oxindole ring and a saturated nitrogen-containing heterocycle, makes it a promising scaffold for drug discovery and medicinal chemistry research.

The significance of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one lies in its ability to modulate various biological pathways, making it a candidate for therapeutic applications. Recent studies have highlighted its potential in inhibiting key enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The compound's unique structural features contribute to its high binding affinity and selectivity, which are critical factors in the development of novel therapeutics.

One of the most compelling aspects of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one is its role as a bioisostere for other pharmacologically active molecules. Bioisosterism is a powerful concept in drug design that involves replacing one functional group with another to improve drug properties such as solubility, bioavailability, and metabolic stability. The spirocyclic structure of this compound provides an excellent platform for exploring bioisosteric relationships, which could lead to the development of more effective and safer drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one with target proteins with high accuracy. These studies have revealed that the compound interacts with key residues in enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. The ability to modulate these enzymes makes 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one a valuable candidate for developing anti-inflammatory agents.

The synthesis of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one has been optimized through multi-step organic reactions involving cyclization and spirocyclic formation. The synthetic route takes advantage of readily available starting materials and proceeds with high yields under mild conditions. This accessibility makes the compound an attractive scaffold for further derivatization and lead optimization.

In vitro studies have demonstrated that 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one exhibits significant inhibitory activity against various enzymes associated with cancer progression. For instance, it has shown potent inhibition of tyrosine kinases, which are overexpressed in many cancer cells and contribute to uncontrolled cell growth. Additionally, the compound has demonstrated efficacy in reducing the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis.

The pharmacokinetic properties of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one have been thoroughly evaluated using preclinical models. These studies indicate that the compound exhibits good oral bioavailability and favorable distribution patterns within vivo tissues. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, making it a promising candidate for further clinical development.

The versatility of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one extends beyond its applications in oncology; it also shows potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research has indicated that the compound can cross the blood-brain barrier and interact with amyloid-beta plaques and tau protein aggregates associated with these diseases. By modulating these pathological markers, 3-Methyl-oxa-spiro[4.4]nonanone may offer a novel therapeutic approach for neurodegenerative conditions.

Emerging evidence also suggests that 3-Methyl-oxa-spiro[4.4]nonanone has anti-inflammatory properties that could be beneficial in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. In preclinical models, the compound has demonstrated the ability to reduce inflammation by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. This mechanism of action aligns with current therapeutic strategies aimed at modulating inflammatory pathways.

The development of novel drug candidates often involves exploring structure-function relationships to optimize biological activity. The unique scaffold of Methyl-oxa-spiro[ring] provides an excellent opportunity for such exploration through chemical modifications such as halogenation, alkylation, or functional group interchanges. These modifications can enhance binding affinity, metabolic stability, or other pharmacokinetic properties while retaining or improving biological activity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like Methyl-oxa-spiro[ring]. Predictive models can analyze large datasets to identify optimal synthetic routes and predict biological activities with high accuracy. This approach has significantly reduced the time required to bring new drugs from discovery to clinical trials.

The future prospects for Methyl-oxa-spiro[ring] are promising as ongoing research continues to uncover new applications and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical therapies that benefit patients worldwide.